Cas no 1131614-42-0 (Methyl 4-butoxy-3-iodobenzoate)

• Product Name: Methyl 4-butoxy-3-iodobenzoate
• CAS No: 1131614-42-0
• Molecular Formula: C₁₂H₁₅O₃I
• Molecular Weight: 334.1497
• CID: 1030623
• PubChem ID: 44829000

Methyl 4-butoxy-3-iodobenzoate Properties

Names and Identifiers

• Methyl 4-butoxy-3-iodobenzoate
• 1131614-42-0
• DTXSID30661087
• Methyl4-butoxy-3-iodobenzoate
• AKOS015843218
• A802884
• DB-060412

• InChIKey： PAHXWHWIINWWBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15IO3/c1-3-4-7-16-11-6-5-9(8-10(11)13)12(14)15-2/h5-6,8H,3-4,7H2,1-2H3
• SMILES： CCCCOC1=C(C=C(C=C1)C(=O)OC)I

Computed Properties

• Exact Mass: 334.00659g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 334.00659g/mol
• Heavy Atom Count: 16
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų